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Compound of Interest |

Compound Name: (S)-2-Morpholineacetic acid
CAS No.: 1257854-99-1
Cat. No.: B174715
Get Quote
. J

As researchers and scientists at the forefront of drug development, the safe handling of novel
chemical entities is paramount. This guide provides essential, immediate safety and logistical
information for working with (S)-2-Morpholineacetic acid. While a specific Safety Data Sheet
(SDS) for the (S)-isomer is not readily available, this document synthesizes data from closely
related morpholine compounds to establish best practices for personal protective equipment
(PPE), operational procedures, and disposal. Our commitment is to empower you with the
knowledge to maintain a safe and efficient laboratory environment.

Hazard Identification and Risk Assessment

(S)-2-Morpholineacetic acid and its derivatives are known to present several potential
hazards. Based on data from analogous compounds, researchers should be aware of the
following risks:

» Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.[1]
Some morpholine derivatives can cause severe skin burns and eye damage.[2][3]
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» Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[1]

[4]

o Acute Toxicity: While data for this specific isomer is limited, related compounds can be
harmful if swallowed, inhaled, or in contact with skin.[5]

A thorough risk assessment should be conducted before any new experimental protocol

involving this compound.

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines
the recommended PPE for handling (S)-2-Morpholineacetic acid.
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Body Part Required PPE Specifications and Rationale
Safety glasses with side To protect against splashes
shields or tight-sealing safety and airborne particles. Must

Eyes & Face goggles. A face shield is comply with OSHA 29 CFR
required when there is arisk of  1910.133 or European
splashing. Standard EN166.[2][6]

To prevent skin contact.
Chemical-resistant gloves Gloves should be inspected
Hands (e.g., Nitrile, Neoprene, or before each use and changed
Butyl rubber). frequently, especially if contact
with the chemical is suspected.
Laboratory coat. A chemical-
resistant apron is To protect skin and personal
Body

recommended when handling

larger quantities.

clothing from contamination.[6]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
dust or aerosols are generated
and engineering controls are
not sufficient, a NIOSH/MSHA
or European Standard EN 149
approved respirator may be

necessary.[4][6]

To prevent inhalation of

airborne particles.

Operational Plan: From Receipt to Disposal

A clear, step-by-step operational plan ensures that (S)-2-Morpholineacetic acid is handled

safely and consistently throughout its lifecycle in the laboratory.

Workflow for Handling (S)-2-Morpholineacetic Acid
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Preparation

(Don Appropriate PPE)
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Handling
y

Carefully weigh the solid compound

'

Dissolve in the appropriate solvent

Post-Handling

(Decontaminate work surfaces and equipmena

'

Gispose of waste in a designated, labeled containe)

(Remove PPE correctly)

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of (S)-2-Morpholineacetic acid.

Step-by-Step Handling Procedures:
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e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as detailed in the table
above.

o Work in a well-ventilated area, preferably a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.[1][6]
o Weighing and Transfer:

o Handle as a solid to minimize dust generation.

o Use a spatula to carefully transfer the required amount.

o Avoid creating dust. If dust is generated, ensure adequate respiratory protection is in use.
 Dissolution:

o Slowly add the solid to the solvent to avoid splashing.

o If necessary, use gentle agitation to dissolve the compound.
e Post-Handling:

o Thoroughly decontaminate all work surfaces and equipment after use.

o Wash hands thoroughly with soap and water after removing gloves.[2]
Emergency Procedures: Spills and Exposure
In the event of an accidental spill or exposure, immediate and appropriate action is critical.
e Small Spills:

o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).
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o Collect the absorbed material into a suitable container for disposal.[3]

o Clean the spill area with soap and water.

e Large Spills:

o

Evacuate the area immediately.

[¢]

Alert your supervisor and institutional safety officer.

[¢]

Prevent entry to the area.

[e]

Follow your institution's emergency response procedures.
e Personal Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.[1][3][4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[1][4]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Disposal Plan: Responsible Waste Management

All waste containing (S)-2-Morpholineacetic acid must be handled as hazardous waste.

e Solid Waste: Collect all contaminated solid waste (e.g., weigh paper, gloves, absorbent
materials) in a clearly labeled, sealed container.
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e Liquid Waste: Collect all solutions containing (S)-2-Morpholineacetic acid in a compatible,
labeled waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Contact your institution's environmental health and safety department for specific guidance.
Do not let the product enter drains.[4][7]

By adhering to these guidelines, you can significantly mitigate the risks associated with
handling (S)-2-Morpholineacetic acid, ensuring a safer research environment for yourself and
your colleagues.

References

BenchChem. (n.d.). Personal protective equipment for handling Morpholine-4-carbodithioic
acid.

e Carl ROTH. (n.d.). Safety Data Sheet: Morpholine.

e Thermo Fisher Scientific. (2010). Morpholine - SAFETY DATA SHEET.

e BenchChem. (n.d.). Personal protective equipment for handling 2-Chloro-3-(morpholin-4-
yl)quinoxaline.

e Inchem.org. (1995). Morpholine (HSG 92, 1995).

e BenchChem. (n.d.). Optimal storage and handling conditions for 2-Morpholinoacetic acid
hydrochloride.

e Capot Chemical Co., Ltd. (n.d.). MSDS of 2-morpholinoacetic acid hydrochloride.

» Angene Chemical. (2021). Safety Data Sheet - 3-Morpholinecarboxylic Acid.

e Sigma-Aldrich. (2024). SAFETY DATA SHEET - 2-Morpholinoacetic Acid Hydrochloride.

» Fisher Scientific. (2024). SAFETY DATA SHEET - 4-Morpholineacetic acid hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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